Cas no 2098107-03-8 (1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide
• CAS No: 2098107-03-8
• MF: C₉H₁₁F₃N₄
• MW: 232.205651521683
• CID: 5725513
• PubChem ID: 121210653
• Update Time: 2025-11-05

1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide
• AKOS026720730
• 2098107-03-8
• F2198-0173
• starbld0027622
• 2-(cyclopropylmethyl)-5-(trifluoromethyl)pyrazole-3-carboximidamide

• Inchi： 1S/C9H11F3N4/c10-9(11,12)7-3-6(8(13)14)16(15-7)4-5-1-2-5/h3,5H,1-2,4H2,(H3,13,14)
• InChI Key： KIIPWOXXJOJYQH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=N)N)N(CC2CC2)N=1)(F)F

Computed Properties

• Exact Mass: 232.09358085g/mol
• Monoisotopic Mass: 232.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide

1-(Cyclopropylmethyl)-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboximidamide: A Comprehensive Overview

The compound 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide (CAS No. 2098107-03-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique chemical structure, which combines a pyrazole ring with substituents that confer distinct electronic and steric properties. The presence of the cyclopropylmethyl group and the trifluoromethyl group plays a crucial role in modulating the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, the pyrazole ring in this compound serves as a scaffold for hydrogen bonding and π-π interactions, which are essential for binding to proteins and enzymes. The trifluoromethyl group, on the other hand, enhances the lipophilicity of the molecule, improving its ability to cross biological membranes. These properties make 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide a promising candidate for drug development.

In the agricultural sector, this compound has shown potential as a fungicide. Its ability to inhibit fungal growth has been attributed to its interference with key enzymes involved in fungal metabolism. Researchers have reported that the carboximidamide moiety is particularly effective in disrupting these enzymatic processes, leading to improved crop yields and reduced reliance on traditional chemical pesticides.

The synthesis of 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, reducing both time and cost. Moreover, advancements in green chemistry have enabled the development of more sustainable methods for producing this compound, aligning with global efforts to minimize environmental impact.

From a structural perspective, the compound's stability is influenced by the electron-withdrawing effects of the trifluoromethyl group, which also contributes to its resistance against metabolic degradation in vivo. This characteristic is particularly advantageous in drug design, where prolonged half-life is often desired. Additionally, computational studies have revealed that the compound's conformational flexibility allows it to adopt multiple binding modes with target proteins, further enhancing its therapeutic potential.

Recent breakthroughs in computational modeling have provided deeper insights into the molecular interactions of 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide. By employing machine learning algorithms, researchers have been able to predict its binding affinity with various biological targets with high accuracy. These findings underscore the importance of integrating computational tools into drug discovery pipelines to accelerate development timelines.

In conclusion, 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboximidamide (CAS No. 2098107-03-8) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure, combined with advancements in synthetic and computational techniques, positions it as a key player in future innovations within medicinal and agricultural sciences.